Cas no 40225-75-0 (6-Methyloctan-3-ol)

• Product Name: 6-Methyloctan-3-ol
• CAS No: 40225-75-0
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 2825975
• PubChem ID: 14158006
• Update Time: 2025-04-21

6-Methyloctan-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS011383909
• DTXCID10507550
• SCHEMBL3665922
• 6-Methyloctan-3-ol
• LMFA05000494
• 6-METHYL-3-OCTANOL
• 40225-75-0
• CHEBI:178397
• DTXSID90556768
• MFYHIHFYDULUQP-UHFFFAOYSA-N

• Inchi： 1S/C9H20O/c1-4-8(3)6-7-9(10)5-2/h8-10H,4-7H2,1-3H3
• InChI Key： MFYHIHFYDULUQP-UHFFFAOYSA-N
• SMILES： OC(CC)CCC(C)CC

Computed Properties

• Exact Mass: 144.151415257Da
• Monoisotopic Mass: 144.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų